Cas no 1092351-70-6 (5-Bromo-2-(tert-butyldimethylsilyl)thiazole)

• Product Name: 5-Bromo-2-(tert-butyldimethylsilyl)thiazole
• CAS No: 1092351-70-6
• MF: C₉H₁₆BrNSSi
• MW: 278.284541130066
• MDL: MFCD11109381
• CID: 1079011
• PubChem ID: 44118241
• Update Time: 2025-06-10

5-Bromo-2-(tert-butyldimethylsilyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(tert-butyldimethylsilyl)thiazole
• 5-bromo-2-[(1,1-dimethylethyl)dimethylsilyl]Thiazole
• (5-bromo-1,3-thiazol-2-yl)-tert-butyl-dimethylsilane
• MFCD11109381
• 5-Bromo-2-(tert-butyldimethylsilyl)thiazole 97%
• J-516853
• SY318767
• DTXSID60656789
• 5-Bromo-2-[tert-butyl(dimethyl)silyl]-1,3-thiazole
• 1092351-70-6
• AKOS015835711
• DB-059825
• C9H16BrNSSi
• CS-0339442

• MDL： MFCD11109381
• Inchi： 1S/C9H16BrNSSi/c1-9(2,3)13(4,5)8-11-6-7(10)12-8/h6H,1-5H3
• InChI Key： BGLPSYCSWHSYBG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C([Si](C)(C)C(C)(C)C)S1

Computed Properties

• Exact Mass: 276.99600
• Monoisotopic Mass: 276.99561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.62110

5-Bromo-2-(tert-butyldimethylsilyl)thiazole Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-Bromo-2-(tert-butyldimethylsilyl)thiazole

Introduction to 5-Bromo-2-(tert-butyldimethylsilyl)thiazole (CAS No. 1092351-70-6)

5-Bromo-2-(tert-butyldimethylsilyl)thiazole, with the CAS number 1092351-70-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a tert-butyldimethylsilyl (TBS) protecting group attached to a thiazole ring. These properties make it an invaluable intermediate in the synthesis of various bioactive molecules and drug candidates.

The thiazole ring, a five-membered heterocycle containing one sulfur and one nitrogen atom, is a common structural motif found in numerous biologically active compounds. The presence of the bromine atom at the 5-position of the thiazole ring provides a reactive site for various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. The tert-butyldimethylsilyl (TBS) group, on the other hand, serves as a robust protecting group for the sulfur atom, facilitating selective functionalization and protecting the thiazole ring from unwanted side reactions during synthesis.

Recent advancements in synthetic methodologies have further expanded the utility of 5-Bromo-2-(tert-butyldimethylsilyl)thiazole. For instance, palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, have been successfully employed to introduce a wide range of substituents at the 5-position of the thiazole ring. These reactions are highly efficient and can be performed under mild conditions, making them suitable for large-scale synthesis in both academic and industrial settings.

In the context of medicinal chemistry, 5-Bromo-2-(tert-butyldimethylsilyl)thiazole has been utilized as a key building block in the development of novel therapeutic agents. Thiazoles are known for their diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. By incorporating this compound into drug discovery pipelines, researchers can explore new avenues for treating various diseases and conditions.

One notable application of 5-Bromo-2-(tert-butyldimethylsilyl)thiazole is in the synthesis of thiazole-based inhibitors targeting specific enzymes and receptors. For example, thiazoles have been shown to inhibit kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The bromine atom at the 5-position can be used to optimize the binding affinity and selectivity of these inhibitors through rational drug design.

Beyond its role in drug discovery, 5-Bromo-2-(tert-butyldimethylsilyl)thiazole has also found applications in materials science. Thiazoles are known for their ability to form stable coordination complexes with metal ions, making them useful in the development of metal-organic frameworks (MOFs) and other functional materials. The presence of the TBS protecting group can be selectively removed to introduce additional functionality or to modify the properties of these materials.

In summary, 5-Bromo-2-(tert-butyldimethylsilyl)thiazole (CAS No. 1092351-70-6) is a highly versatile compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique structural features enable a wide range of chemical transformations and applications, making it an essential tool for researchers working in these fields. As new synthetic methods and biological targets continue to emerge, the importance of this compound is likely to grow even further.